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Compound of Interest |

Compound Name: 2-(2-Phenylethyl)indene
CAS No.: 23909-26-4
Cat. No.: B6319312
Get Quote
. J

Before disposing of any chemical, we must establish its hazard profile to dictate its downstream
routing. 2-(2-Phenylethyl)indene (C17H16) is an alicyclic and aromatic hydrocarbon. Crucially,
its molecular structure lacks halogen atoms (such as chlorine, fluorine, or bromine).

Causality in Categorization: Because it is a pure hydrocarbon, it must be routed exclusively into
the Non-Halogenated Organic Waste stream. Mixing it with halogenated waste (like
dichloromethane or chloroform) is a critical operational error. Halogenated wastes require
specialized, high-temperature incineration equipped with expensive scrubbers to neutralize
acidic byproducts (e.g., HCI gas) and prevent the formation of highly toxic dioxins. By strictly
segregating 2-(2-Phenylethyl)indene into the non-halogenated stream, laboratories can utilize
"fuel blending" for energy recovery, significantly reducing both disposal costs and
environmental impact.

Under RCRA, depending on the solvent matrix it is dissolved in (e.g., hexane, ethyl acetate),
the resulting waste mixture typically exhibits the characteristic of ignitability (EPA Waste Code
D001) [4].

Section 2: Step-by-Step Disposal Protocol
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To ensure compliance and safety, follow this self-validating workflow. Each step contains a
verification checkpoint to ensure the system's integrity before proceeding to the next phase.

Step 1: Point-of-Generation Accumulation

Action: Collect the 2-(2-Phenylethyl)indene waste (whether neat or in a solvent matrix) in a
designated Satellite Accumulation Area (SAA) at or near the point of generation.

Container Selection: Use High-Density Polyethylene (HDPE) jerricans or PTFE-lined glass
bottles. Rationale: These materials resist chemical degradation and swelling from aromatic
hydrocarbons, preventing leaching and structural failure.

Verification Check: Ensure the container is closed with a tight-fitting cap at all times unless
actively adding waste. Funnels must never be left resting in an open waste container.

Step 2: RCRA-Compliant Labeling

Action: Immediately affix a hazardous waste label to the container upon the first drop of
waste entering it.

Detailing: The label must explicitly state "Hazardous Waste" and include the primary hazard
(e.g., "Ignitable™). List all constituents, including "2-(2-Phenylethyl)indene" and any
associated solvents, with their approximate percentages. Do not use abbreviations or
chemical formulas.

Verification Check: Audit the label to ensure no halogenated solvents are listed. If they are,
the container must be immediately reclassified and moved to the Halogenated Waste
stream.

Step 3: Transfer to Central Accumulation Area (CAA)

o Action: Once the SAA container reaches the 55-gallon limit, it must be dated and transferred
to the facility's Central Accumulation Area (CAA) within three consecutive days [2].

o Academic Exception: If your institution operates under EPA RCRA Subpart K, trained
environmental health and safety (EH&S) professionals can manage the hazardous waste
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determinations, and unwanted materials must be removed from the laboratory every 12
months, offering greater flexibility for variable research workflows [1, 2].

 Verification Check: Confirm the accumulation start date is clearly marked upon transfer to the
CAAto ensure compliance with storage time limits.

Step 4: Final Disposition via Licensed Transporter

» Action: Coordinate with a licensed hazardous waste vendor to manifest and transport the
waste off-site.

o Treatment Method: The preferred final disposition for non-halogenated hydrocarbons like 2-
(2-Phenylethyl)indene is fuel blending or thermal destruction (incineration) at a permitted
Treatment, Storage, and Disposal Facility (TSDF) [3].

Section 3: Quantitative Waste Management
Parameters

To facilitate quick decision-making and facility auditing, the following table summarizes the
critical quantitative thresholds for managing this waste stream.
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Parameter

Regulatory Limit /
Standard

Operational Rationale

SAA Volume Limit

55 Gallons (per waste stream)

Minimizes the severity and
spread of potential point-of-

source spills.

CAA Accumulation Time (LQG)

90 Days

Prevents long-term
degradation of containers and
limits facility liability.

Subpart K Lab Limit

12 Months

Provides academic/research
labs flexibility for low-volume,

variable generation [2].

Incineration Temperature

> 1,000 °C

Ensures complete thermal
destruction of the stable

aromatic indene ring system.

Headspace Requirement

10% to 20%

Allows for vapor expansion of
volatile solvent matrices

without rupturing the container.

Section 4: Mandatory Visualization: Waste Routing

Workflow

The following diagram illustrates the logical routing and lifecycle of 2-(2-Phenylethyl)indene

waste, emphasizing the critical segregation step.
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Waste Generation:
2-(2-Phenylethyl)indene

Assess Matrix

Halogenated Solvents
Present?

No (Pure/Non-Hal Solvent) Yes (e.g., DCM/Chloroform)

Segregation: Segregation:

Non-Halogenated Organic Stream Halogenated Organic Stream

Satellite Accumulation Area (SAA)
HDPE/Glass Container

Cap & Label

RCRA Labeling & Dating
Mark as 'lgnitable’

Volume/Time Limit Reached

Central Accumulation Area (CAA)
Max 90 Days (LQG) or 12 Mos (Subpart K)

Non-Halogenated Route Halogenated Route

Final Disposal: Final Disposal:
Fuel Blending / Thermal Destruction High-Temp Incineration with Scrubbers

Click to download full resolution via product page
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Caption: Lifecycle and segregation workflow for 2-(2-Phenylethyl)indene waste under EPA
RCRA guidelines.

Conclusion

By understanding the chemical properties of 2-(2-Phenylethyl)indene and applying strict
RCRA-aligned segregation and labeling practices, laboratories can ensure regulatory
compliance, drastically reduce disposal costs, and maintain a safe working environment.
Always consult your institution's specific Environmental Health and Safety (EH&S) guidelines,
as local or state regulations may impose stricter requirements than federal baselines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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